Cas no 539-15-1 (Hordenine)

• Product Name: Hordenine
• CAS No: 539-15-1
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD00051462
• CID: 38156
• PubChem ID: 329759392
• Update Time: 2026-03-24

Hordenine Chemical and Physical Properties

Names and Identifiers

• 4-(2-(Dimethylamino)ethyl)phenol
• 4-(2-Dimethylaminoethyl)phenol
• Hordenine
• Phenol, 4-[2-(dimethylamino)ethyl]-
• 2-(4-Hydroxyphenyl)-N,N-dimethylethylamine (4-(2-Dimethylaminoethyl)phenol
• 4-[2-(Dimethylamino)ethyl]phenol
• 4-Hydroxy-N,N-dimethylphenethylamine
• Anhalin
• Anhalin-d6
• Anhaline
• Cactine
• Eremursine
• Hordenin
• Hordetin
• N,Dimethyltyramine
• N,N-dimethyl-2-(4-hydroxyphenyl)ethylamine
• N,N-dimethyltyramine
• Ordenina
• Ordenine
• p-[2-(dimethylamino)ethyl]phenol
• 2-(4-Hydroxyphenyl)-N,N-dimethylethylamine
• p-Hydroxy-N,N-dimethylphenethylamine
• Eremursin
• Peyocactine
• Eremursine(7CI)
• Hordenine (6CI)
• Phenol, p-[2-(dimethylamino)ethyl]- (8CI)
• N,N-Dimethyl-4-hydroxy-b-phenethylamine
• N,N-Dimethyl-p-hydroxyphenethylamine
• p-(2-Dimethylaminoethyl)phenol
• KUBCEEMXQZUPDQ-UHFFFAOYSA-N
• N-dimethyl-4-hydroxyphenylethylamine
• N,N-Di
• p-Hydroxy N,N-dimethylphenethylamine
• 622-64-0
• 539-15-1
• N,N-Dimethyl-4-hydroxy-beta-phenethylamine

• MDL： MFCD00051462
• Inchi： 1S/C10H15NO/c1-11(2)8-7-9-3-5-10(12)6-4-9/h3-6,12H,7-8H2,1-2H3
• InChI Key： KUBCEEMXQZUPDQ-UHFFFAOYSA-N
• SMILES： CN(CCC1C=CC(O)=CC=1)C

Computed Properties

• Exact Mass: 165.11500
• Monoisotopic Mass: 165.115364102 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.5
• Molecular Weight: 165.23

Experimental Properties

• Color/Form: White cryst.
• Density: 1.0203 (rough estimate)
• Melting Point: 116.0 to 120.0 deg-C
• Boiling Point: 174°C/11mmHg(lit.)
• Refractive Index: 1.4820 (estimate)
• Solubility: 0.04 M
• PSA: 23.47000
• LogP: 1.49630
• Merck: 4746

Hordenine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H317,H319
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature(BD0279)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Hordenine

Introduction to Hordenine (CAS No. 539-15-1)

Hordenine, a naturally occurring alkaloid, is chemically classified as a phenethylamine derivative. Its chemical structure is characterized by a phenyl ring linked to an ethylamine side chain, with a hydroxyl group at the para position of the phenyl ring. The compound is identified by its unique CAS number 539-15-1, which distinguishes it from other structurally similar compounds. Hordenine is primarily found in certain grasses and grains, particularly in barley and wheat, making it a subject of interest in both agricultural and pharmaceutical research.

The pharmacological properties of hordenine have been extensively studied, revealing its potential as a therapeutic agent. Research has demonstrated that hordenine exhibits neuroprotective effects, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to modulate neurotransmitter activity has garnered significant attention from researchers seeking novel pharmacological interventions.

Recent studies have highlighted the antioxidant properties of hordenine, which contribute to its potential in combating oxidative stress-related disorders. By inhibiting the production of reactive oxygen species (ROS), hordenine helps protect cells from damage caused by free radicals. This mechanism has been observed in various in vitro and in vivo models, suggesting its efficacy in reducing inflammation and oxidative damage.

In addition to its neuroprotective and antioxidant effects, hordenine has shown promise in enhancing cognitive function. Preclinical research indicates that it may improve memory retention and learning capabilities by modulating acetylcholine levels in the brain. This makes hordenine an attractive candidate for the development of cognitive enhancers or nootropics.

The molecular interactions of hordenine with biological targets have been a focal point of recent investigations. Studies using computational modeling have revealed that hordenine can interact with various enzymes and receptors, including those involved in metabolic pathways and neurotransmitter signaling. These interactions provide insights into its multifaceted pharmacological effects and may guide the design of more potent derivatives.

The synthesis and isolation of hordenine have also been refined through advanced chemical techniques. Researchers have developed efficient methods for extracting hordenine from natural sources while maintaining its structural integrity. Furthermore, synthetic routes have been optimized to produce hordenine on a larger scale, facilitating further research and potential clinical trials.

The safety profile of hordenine has been evaluated through preclinical toxicity studies, which suggest that it exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side reactions. Pharmacokinetic studies have begun to elucidate how hordenine is metabolized and eliminated from the body, providing valuable data for optimizing dosing regimens.

The therapeutic potential of hordenine extends beyond neuroprotection and cognitive enhancement. Emerging evidence suggests that it may have applications in treating metabolic disorders by influencing glucose metabolism and insulin sensitivity. These findings open up new avenues for exploring hordenine's role in managing conditions such as diabetes.

As interest in natural products grows, hordenine continues to be a subject of interdisciplinary research involving chemists, biologists, and pharmacologists. Collaborative efforts aim to translate preclinical findings into clinical applications, bringing new treatments for neurological and metabolic diseases closer to reality.